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Compound of Interest

N-TRicosanoyl ceramide
Compound Name: ) )
trihexoside

cat. No.: B3026320

Essential Safety and Handling Guide for N-
Tricosanoyl Ceramide Trihexoside

This guide provides crucial safety and logistical information for the handling and disposal of N-
Tricosanoyl ceramide trihexoside. Given that this compound is intended for research use
only, all personnel must adhere to strict safety protocols to minimize exposure and ensure a
safe laboratory environment.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is mandatory when handling N-Tricosanoyl
ceramide trihexoside. The following PPE should be worn at all times in the laboratory.[2][3]

o Eye Protection: Chemical safety goggles or glasses with solid side shields are required to
protect against splashes and airborne particles.[4][5]

o Hand Protection: Disposable nitrile gloves are the minimum requirement.[3] For tasks with a
higher risk of exposure or when handling the powder, double-gloving is recommended.[2][6]
Gloves must be changed immediately if they become contaminated.[2][6]

» Body Protection: A lab coat must be worn to prevent contamination of personal clothing.[2][3]
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» Respiratory Protection: When handling the compound in its powdered form, especially during
weighing or transfer, a NIOSH-approved respirator may be necessary to prevent inhalation of
dust particles. These activities should be performed in a certified chemical fume hood or a
biological safety cabinet.[6]

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational workflow is critical to minimize the risk of exposure and
contamination.

e Preparation:

o Designate a specific work area for handling N-Tricosanoyl ceramide trihexoside,
preferably within a chemical fume hood.[6]

o Ensure all necessary equipment, such as spatulas, weighing paper, and vials, are clean
and readily available.[6]

¢ Weighing the Compound:

o Carefully weigh the required amount of the powdered compound, taking measures to
minimize the creation of dust.[6]

o Clean the balance and surrounding area thoroughly after use.[6]
 Dissolving the Compound:

o Add the desired solvent to the vial containing the pre-weighed N-Tricosanoyl ceramide
trihexoside. The compound is soluble in a mixture of chloroform/methanol (2:1), DMSO,
and hot methanol.[1]

o Securely cap the vial before agitating to dissolve the compound.[6]

o Experimental Use:
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o Clearly label all solutions containing N-Tricosanoyl ceramide trihexoside with the
compound name, concentration, solvent, and date of preparation.[6]

Disposal Plan

Proper disposal of N-Tricosanoyl ceramide trihexoside and its containers is essential to
prevent environmental contamination and ensure compliance with regulations.

o Waste Chemical: Unused or waste N-Tricosanoyl ceramide trihexoside should be
disposed of in accordance with local, state, and federal regulations. For smaller quantities,
disposal with household waste may be permissible, but it is crucial to consult and adhere to
official regulations.[7]

o Contaminated Materials: All disposable materials that have come into contact with the
compound, such as gloves, weighing paper, and pipette tips, should be collected in a
designated, sealed waste container.

o Empty Containers: Uncleaned packaging should be disposed of according to official
regulations.[7] Rinsing with an appropriate solvent may be necessary.

: _ :

Property Value Source
Molecular Formula C59H111NO18 [1]8]
Molecular Weight 1122.51 g/mol [8]

CAS Number 536745-84-3 [11[8]
Appearance Solid [1]
Storage Temperature -20°C [1]

Experimental Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3026320?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_AZ12672857.pdf
https://www.benchchem.com/product/b3026320?utm_src=pdf-body
https://www.benchchem.com/product/b3026320?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/M1067m.pdf
https://cdn.caymanchem.com/cdn/msds/M1067m.pdf
https://cdn.caymanchem.com/cdn/insert/M1524.pdf
https://www.medchemexpress.com/n-tricosanoyl-ceramide-trihexoside.html
https://www.medchemexpress.com/n-tricosanoyl-ceramide-trihexoside.html
https://cdn.caymanchem.com/cdn/insert/M1524.pdf
https://www.medchemexpress.com/n-tricosanoyl-ceramide-trihexoside.html
https://cdn.caymanchem.com/cdn/insert/M1524.pdf
https://cdn.caymanchem.com/cdn/insert/M1524.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Designate Work Area
(Fume Hood)
[Gather Equipment]
[ Don Appropriate PPE]

Handling
eigh

Y
[W Compound]
[ Dissolve in Solvent)

K Perform Experiment J

Disposal
y y

[ Dispose of Solid Waste ] [ Dispose of Liquid Waste] [Dispose of Contaminated Sharps]
—P[ Decontaminate Work Area}

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-TRicosanoyl ceramide trihexoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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